Cas no 2219353-45-2 (rac-tert-butyl N-(1s,3s)-3-(chlorosulfonyl)cyclobutylcarbamate)

• Product Name: rac-tert-butyl N-(1s,3s)-3-(chlorosulfonyl)cyclobutylcarbamate
• CAS No: 2219353-45-2
• MF: C₉H₁₆ClNO₄S
• MW: 269.7456407547
• CID: 5174513
• PubChem ID: 131585805
• Update Time: 2025-08-03

rac-tert-butyl N-(1s,3s)-3-(chlorosulfonyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1s,3s)-3-(chlorosulfonyl)cyclobutyl]carbamate
• rac-tert-butyl N-(1s,3s)-3-(chlorosulfonyl)cyclobutylcarbamate

• Inchi： 1S/C9H16ClNO4S/c1-9(2,3)15-8(12)11-6-4-7(5-6)16(10,13)14/h6-7H,4-5H2,1-3H3,(H,11,12)/t6-,7+
• InChI Key： NAHNINVNXATLRY-KNVOCYPGSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@H](S(Cl)(=O)=O)C1

Additional information on rac-tert-butyl N-(1s,3s)-3-(chlorosulfonyl)cyclobutylcarbamate

Comprehensive Overview of rac-tert-butyl N-(1s,3s)-3-(chlorosulfonyl)cyclobutylcarbamate (CAS No. 2219353-45-2)

The compound rac-tert-butyl N-(1s,3s)-3-(chlorosulfonyl)cyclobutylcarbamate, identified by its CAS number 2219353-45-2, is a specialized chemical entity with significant relevance in modern pharmaceutical and organic synthesis research. This molecule features a unique cyclobutyl backbone, a chlorosulfonyl functional group, and a tert-butyl carbamate moiety, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional diversity have garnered attention in both academic and industrial settings.

In recent years, the demand for high-purity synthetic intermediates like rac-tert-butyl N-(1s,3s)-3-(chlorosulfonyl)cyclobutylcarbamate has surged, driven by advancements in small-molecule therapeutics and peptide-based drug development. Researchers frequently search for CAS 2219353-45-2 to explore its potential in kinase inhibitor design or proteolysis-targeting chimera (PROTAC) applications. The compound’s chlorosulfonyl group offers a reactive handle for further derivatization, enabling the creation of novel bioactive molecules.

From a synthetic chemistry perspective, the rac-tert-butyl N-(1s,3s)-3-(chlorosulfonyl)cyclobutylcarbamate structure exemplifies the growing trend toward stereoselective synthesis. The (1s,3s)-cyclobutyl configuration is particularly valuable for modulating molecular rigidity and target binding affinity, topics frequently discussed in medicinal chemistry forums. Its carbamate protection also aligns with strategies for amine group stabilization, a common challenge in peptide coupling reactions.

Environmental and regulatory considerations are increasingly shaping the use of such compounds. While rac-tert-butyl N-(1s,3s)-3-(chlorosulfonyl)cyclobutylcarbamate is not classified as hazardous under current guidelines, its handling requires adherence to Good Laboratory Practices (GLP). This aligns with broader industry shifts toward green chemistry principles and sustainable synthetic routes, which are hot topics in 2024 chemical research trends.

The compound’s CAS 2219353-45-2 identifier is often queried alongside terms like "cyclobutyl sulfonamide derivatives" or "tert-butyl carbamate applications", reflecting its interdisciplinary utility. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are critical for quality control, as emphasized in recent pharmaceutical patent filings. These aspects make it a compelling subject for research publications and industrial scale-up studies.

In conclusion, rac-tert-butyl N-(1s,3s)-3-(chlorosulfonyl)cyclobutylcarbamate represents a convergence of structural innovation and practical applicability. Its CAS 2219353-45-2 designation serves as a gateway for researchers exploring next-generation synthetic methodologies and targeted drug delivery systems. As the scientific community continues to prioritize molecular diversity and functional group compatibility, this compound will likely remain a focal point in cutting-edge chemical research.